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Compound of Interest

Compound Name: CGP-74514 dihydrochloride

Cat. No.: B1150263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of CGP-74514
dihydrochloride, a potent and selective inhibitor of Cyclin-Dependent Kinase 1 (CDK1). These

guidelines are intended for researchers in cell biology, cancer biology, and drug development to

facilitate the effective use of this compound in laboratory settings.

Chemical and Physical Properties
CGP-74514 dihydrochloride is a synthetic small molecule belonging to the 2,6,9-trisubstituted

purine family. It is supplied as a dihydrochloride salt, which influences its solubility and

handling.

Property Value Source

Molecular Formula C₁₉H₂₄ClN₇·2HCl [1]

Molecular Weight 458.82 g/mol [1]

Purity ≥98% (HPLC) [1]

Appearance White to off-white solid

Storage Desiccate at room temperature [1]
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Solubility
CGP-74514 dihydrochloride exhibits good solubility in common laboratory solvents. It is

crucial to prepare fresh solutions for experiments; however, if storage is necessary, aliquots

should be stored at -20°C for up to one month.[2] Before use, frozen solutions must be

equilibrated to room temperature to ensure any precipitate has redissolved.[2]

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Source

DMSO 100 mM 45.88 mg/mL [3]

Water 50 mM 22.94 mg/mL [3]

Mechanism of Action and Biological Activity
CGP-74514 dihydrochloride is a highly selective and potent inhibitor of CDK1, with an IC₅₀

value of 25 nM.[3][4][5] CDK1, in complex with Cyclin B, is a key regulator of the G2/M

transition in the cell cycle.[4][6] By inhibiting the CDK1/Cyclin B complex, CGP-74514
dihydrochloride causes cell cycle arrest at the G2/M phase, which can subsequently lead to

the induction of apoptosis.[4][6]

The compound has been shown to reduce the phosphorylation of Akt, a key component of the

PI3K/Akt signaling pathway, and to increase mitochondrial damage in leukemia cells.[1] This

suggests a broader impact on cell survival pathways beyond direct cell cycle control.
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Figure 1: Simplified signaling pathway of CGP-74514 dihydrochloride.

Experimental Protocols
Preparation of Stock Solutions
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Materials:

CGP-74514 dihydrochloride powder

Anhydrous DMSO

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated pipettes

Protocol:

Determine the required concentration and volume: Based on your experimental needs,

calculate the mass of CGP-74514 dihydrochloride required. Always use the batch-specific

molecular weight provided on the product vial or Certificate of Analysis for precise

calculations.

Weigh the compound: Carefully weigh the required amount of CGP-74514 dihydrochloride
in a sterile microcentrifuge tube.

Add solvent: Add the calculated volume of anhydrous DMSO to the tube.

Dissolve: Vortex or gently warm the solution (if necessary) until the compound is completely

dissolved.

Storage: For immediate use, proceed with dilutions. For storage, aliquot the stock solution

into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C.

Example Calculation for a 10 mM Stock Solution:

Target Concentration: 10 mM

Molecular Weight: 458.82 g/mol

Mass of Compound: 1 mg

To prepare a 10 mM stock solution from 1 mg of CGP-74514 dihydrochloride, you would

dissolve it in 0.218 mL of DMSO.
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Cell-Based Assay for CDK1 Inhibition (Cell Cycle
Analysis)
This protocol outlines a general method to assess the effect of CGP-74514 dihydrochloride
on the cell cycle distribution of a cancer cell line.

Materials:

Cancer cell line of interest (e.g., HeLa, U937)

Complete cell culture medium

CGP-74514 dihydrochloride stock solution (e.g., 10 mM in DMSO)

Phosphate-buffered saline (PBS)

Trypsin-EDTA

Propidium iodide (PI) staining solution with RNase A

Flow cytometer

Protocol:

Cell Seeding: Seed cells in 6-well plates at a density that will allow them to reach 60-70%

confluency at the time of treatment.

Treatment: The following day, treat the cells with varying concentrations of CGP-74514
dihydrochloride (e.g., 0, 25, 50, 100 nM). Include a vehicle control (DMSO) at the same

final concentration as the highest drug concentration.

Incubation: Incubate the cells for a predetermined time course (e.g., 24, 48 hours).

Cell Harvest:

Aspirate the medium and wash the cells once with PBS.

Add trypsin-EDTA to detach the cells.
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Neutralize the trypsin with complete medium and transfer the cell suspension to a

centrifuge tube.

Centrifuge at 300 x g for 5 minutes and discard the supernatant.

Fixation and Staining:

Resuspend the cell pellet in cold PBS.

While vortexing gently, add ice-cold 70% ethanol dropwise to fix the cells.

Incubate on ice or at -20°C for at least 30 minutes.

Centrifuge the fixed cells and wash once with PBS.

Resuspend the cell pellet in PI staining solution.

Flow Cytometry:

Incubate in the dark for 15-30 minutes at room temperature.

Analyze the cell cycle distribution using a flow cytometer.
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Figure 2: General workflow for cell cycle analysis using CGP-74514.
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Applications
CGP-74514 dihydrochloride is a valuable tool for studying:

Cell Cycle Regulation: Investigating the role of CDK1 in the G2/M transition.

Cancer Research: Exploring its potential as an anticancer agent, particularly in leukemias

and bladder cancer.[4][7]

Apoptosis Induction: Studying the molecular mechanisms of programmed cell death

following cell cycle arrest.[5][7]

Signal Transduction: Examining the interplay between cell cycle machinery and survival

pathways like PI3K/Akt.[1]

Safety and Handling
Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Handle the compound in a well-ventilated area.

Avoid inhalation of dust and contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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